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Compound of Interest

Compound Name: Aluminum bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of anhydrous
aluminum bromide (AIBr3). It details the crystallographic data, experimental protocols for its
determination, and a visual representation of its molecular structure. This document is intended
for professionals in research and development who require a thorough understanding of the
solid-state chemistry of this important Lewis acid.

Introduction

Anhydrous aluminum bromide is a hygroscopic solid that is widely utilized as a catalyst in
various chemical reactions, most notably in Friedel-Crafts alkylation and acylation.[1] Its
efficacy as a Lewis acid is intrinsically linked to its chemical structure. In the solid state,
aluminum bromide exists as a dimer, AlzBrs, a feature that significantly influences its physical
and chemical properties.[1] This guide focuses on the detailed crystallographic structure of the
anhydrous form.

Crystal Structure and Properties

Anhydrous aluminum bromide crystallizes in a monoclinic system.[2] The fundamental
structural unit is the Al2Bre dimer, which consists of two aluminum atoms and six bromine
atoms. Within this dimer, each aluminum atom is tetrahedrally coordinated to four bromine
atoms. Two of the bromine atoms act as bridging ligands, shared between the two aluminum
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centers, while the other four are terminal. This arrangement results in two edge-sharing

tetrahedra.

Crystallographic Data

The crystallographic data for anhydrous aluminum bromide has been determined and refined

over the years. The most common form crystallizes in the P21/c space group. Below is a

summary of the key crystallographic parameters.

Parameter Value (Berg et al., 1997) Value (Troyanov, 1994)
Crystal System Monoclinic Monoclinic
Space Group P2i/c P2i/c

a (A) 10.301(4) 10.308(2)
b (A) 7.095(2) 7.101(2)

c (A) 7.525(3) 7.536(4)

a (%) 90 90

B () 96.44(3) 96.42(2)

v (°) 90 90
Volume (A3) 547.0(3) 548.1

Z 2 2
Calculated Density (g/cm3) 3.34 3.33

Atomic Coordinates

The fractional atomic coordinates for the asymmetric unit of the Al2Brs structure are provided

below.
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Wyckoff
Atom . X y z
Position
Al 4e 0.197164 0.091748 0.550931
Brl 4e 0.403243 0.917606 0.667646
Br2 4e 0.249734 0.390586 0.510005
Br3 4e 0.92018 0.066714 0.645961

Note: The data presented is based on the findings of Berg et al. (1997).

Experimental Protocols

The determination of the crystal structure of anhydrous aluminum bromide requires careful
handling due to its hygroscopic nature. The primary method employed is single-crystal X-ray
diffraction.

Synthesis of Anhydrous Aluminum Bromide Single
Crystals

Single crystals of anhydrous aluminum bromide suitable for X-ray diffraction can be prepared
by the direct reaction of high-purity aluminum with bromine.

Materials:

e Aluminum turnings or powder (99.99% purity)
e Liquid bromine (99.9% purity)

e Thick-walled borosilicate glass tube
Procedure:

» A stoichiometric amount of aluminum is placed at the bottom of a thick-walled borosilicate
glass tube.

e The required amount of bromine is carefully introduced into the tube.
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e The tube is then evacuated and sealed under vacuum.

e The sealed tube is placed in a tube furnace with a temperature gradient. The end containing
the reactants is heated to initiate the reaction, which is highly exothermic.

 After the initial reaction, the temperature is controlled to allow for the sublimation of the
aluminum bromide product.

¢ Single crystals are grown from the vapor phase in a cooler region of the tube by maintaining
a slight temperature gradient (e.g., 1-2 °C/cm) over an extended period. The crystals are
grown directly within a glass capillary to prevent exposure to moisture.

Single-Crystal X-ray Diffraction

Due to the reactivity of anhydrous aluminum bromide with moisture, the single crystal is
mounted in a sealed glass capillary.

Instrumentation:

e Four-circle single-crystal X-ray diffractometer

o Graphite-monochromated Mo-Ka radiation (A = 0.71073 A)

o Cryogenic system (optional, for low-temperature data collection)
Data Collection:

e Asuitable single crystal is selected and mounted in a sealed glass capillary under an inert
atmosphere (e.g., argon or nitrogen).

e The capillary is mounted on the goniometer head of the diffractometer.
e The unit cell parameters are determined from a preliminary set of reflections.

« Intensity data is collected at a controlled temperature (e.g., room temperature or a low
temperature to reduce thermal motion). A full sphere of data is typically collected using w
and @ scans.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.benchchem.com/product/b048194?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Data is corrected for Lorentz and polarization effects. An absorption correction is applied due
to the high absorption coefficient of bromine.

Structure Solution and Refinement:
e The structure is solved using direct methods.

e The positions of the aluminum and bromine atoms are located from the initial electron
density map.

e The structure is refined by full-matrix least-squares on F2. Anisotropic displacement
parameters are refined for all atoms.

Visualizations
Dimeric Structure of Al2Brs

The following diagram illustrates the edge-sharing tetrahedral structure of the AlzBrs dimer in
the solid state.
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Caption: Dimeric structure of Al2Bre showing bridging and terminal bromine atoms.

Experimental Workflow for Crystal Structure
Determination

The logical flow for determining the crystal structure of anhydrous aluminum bromide is
outlined below.
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Caption: Workflow for the determination of the crystal structure of anhydrous AlBrs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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